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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596066

Disclaimer: The compound "Enhydrin chlorohydrin” is not a readily identifiable chemical
entity in scientific literature or chemical databases. This guide has been constructed by
synthesizing information on its potential constituent components: enhydrin, a sesquiterpene
lactone, and the general class of chlorohydrins. The following safety and handling precautions
are based on the known hazards of these related chemical classes and should be considered a
precautionary guide for researchers, scientists, and drug development professionals working
with novel or uncharacterized substances.

Hazard Identification and Toxicological Profile

Enhydrin is a type of sesquiterpene lactone, a class of compounds known for a range of
biological activities and associated toxicities.[1] Chlorohydrins are a class of organic
compounds that contain both a chlorine and a hydroxyl group. The combination of these two
chemical moieties suggests that "Enhydrin chlorohydrin" should be handled as a substance
with significant potential for toxicity.

Sesquiterpene lactones are known to be irritating to the skin, eyes, and gastrointestinal tract.[2]
They are a primary cause of allergic contact dermatitis from plants in the Asteraceae family
(daisies, asters).[3][4] Concerns have also been raised about the potential for genotoxicity and
embryotoxicity with some sesquiterpene lactones.[1] Their toxicity is often attributed to their
ability to alkylate biological molecules.[1]

Chlorohydrins, such as ethylene chlorohydrin, are known to be poisonous by ingestion,
inhalation, and skin contact.[5] They can be irritating to the skin and eyes and may cause
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reproductive damage.[5][6] Exposure can lead to effects on the nervous system, liver, spleen,
and lungs.[5] Higher levels of exposure can cause nausea, vomiting, dizziness, confusion, and

in severe cases, coma and death.[5]

Table 1: Summary of Potential Toxicological Hazards
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Associated Effects from
Hazard Category References
Parent Compound Classes

Chlorohydrins: Poisonous by
o ingestion, inhalation, and skin
Acute Toxicity (5]
contact. Can cause nausea,

vomiting, and abdominal pain.

Sesquiterpene Lactones:

Irritating to the gastrointestinal [2]

tract.
) ) o Chlorohydrins: Can cause skin
Skin Corrosion/Irritation o [5]
irritation.
Sesquiterpene Lactones:
Known to cause allergic [11031[7]

contact dermatitis.

o Chlorohydrins: Can cause
Eye Damage/Irritation S [5]
severe eye irritation.

Sesquiterpene Lactones:

[2]

Irritating to the eyes.

Chlorohydrins: Breathing can
) o irritate the nose and throat,
Respiratory Sensitization ) ] [5]
causing coughing and

wheezing.

Sesquiterpene Lactones: A
. growing number are reported
Germ Cell Mutagenicity o ) [1]
to be mutagenic in various

assays.

) . Chlorohydrins: May cause
Reproductive Toxicity ] [5]
reproductive damage.

Sesquiterpene Lactones:
Concerns have been raised
regarding embryotoxicity for

some compounds in this class.
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Chlorohydrins: Can affect
Specific Target Organ Toxicity concentration, memory, and 5]

(Single Exposure) cause headaches, dizziness,

and confusion.

Chlorohydrins: High or
Specific Target Organ Toxicity repeated exposure can 5]

(Repeated Exposure) damage nerves, liver, and

kidneys.

Safety and Handling Precautions

Given the potential hazards, stringent safety protocols should be implemented when handling
"Enhydrin chlorohydrin” or any novel compound with a similar predicted toxicological profile.

Table 2: Recommended Safety and Handling Procedures
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Precaution Category

Recommended Procedure

References

Engineering Controls

Work should be conducted in a
well-ventilated area, preferably
within a certified chemical
fume hood, to minimize

inhalation exposure.

[6]

Personal Protective Equipment
(PPE)

Gloves: Wear chemical-
resistant gloves (e.g., nitrile,

neoprene).

Eye Protection: Use chemical
safety goggles and/or a face
shield.

[6]

Body Protection: Wear a lab
coat and closed-toe shoes. For
significant exposure risk,
chemical-resistant clothing

may be necessary.

[8]

Respiratory Protection: If
working outside a fume hood
or if aerosols/dust may be
generated, use a NIOSH-

approved respirator.

Hygiene Practices

Avoid all personal contact,
including inhalation. Do not
eat, drink, or smoke in the
laboratory.[5][6] Wash hands
thoroughly with soap and
water after handling, before
breaks, and at the end of the
workday.[5][6] Contaminated
work clothing should be
removed promptly and

laundered separately.[5]
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Store in a cool, dry, well-
ventilated, and securely locked
area. Keep containers tightly

Storage closed.[6] Store away from
incompatible materials such as
strong acids, strong bases,
and oxidizing agents.[5][6]

Spills: In case of a spill,
evacuate the area. Wear
appropriate PPE for cleanup.
[8] Absorb liquid spills with an
Spill and Disposal inert material (e.g., vermiculite,
sand) and collect in a sealed
container for disposal. Avoid
generating dust from solid

spills.[9]

Disposal: Dispose of waste in
accordance with all local, state,
and federal regulations. Do not
allow the substance to enter

drains.

Experimental Protocols and Workflows

As no specific experimental protocols for "Enhydrin chlorohydrin” exist, a generalized
workflow for handling a novel, potentially hazardous compound is presented below. This
workflow emphasizes a safety-first approach from initial assessment to final disposal.
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Caption: Generalized workflow for handling a novel, potentially hazardous compound.
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Potential Biological Effects and Signaling Pathways

The biological activity of "Enhydrin chlorohydrin® is uncharacterized. However, based on its
constituent parts, it may possess cytotoxic properties. Many toxic compounds exert their effects

by interfering with critical cellular signaling pathways. For instance, compounds can induce
apoptosis (programmed cell death) or trigger inflammatory responses through pathways like
the Mitogen-Activated Protein Kinase (MAPK) or PI3K/Akt signaling cascades.[10][11] A

hypothetical signaling pathway illustrating how a cytotoxic compound might induce an apoptotic

response is depicted below.
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Caption: Hypothetical signaling pathway for a cytotoxic compound inducing apoptosis.
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This diagram illustrates a potential mechanism where the compound could activate stress-
related kinases (MAPK pathway) and inhibit survival pathways (PI3K/Akt), leading to the
activation of caspases and subsequent cell death. This is a generalized model, and the actual
mechanism of action for any novel compound would require dedicated experimental
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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